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Compound of Interest

Compound Name: 5-Methoxypent-1-yne

Cat. No.: B2586468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 5-
Methoxypent-1-yne. Due to the limited availability of specific experimental data for this

compound, this document combines information from computational models and established

safety protocols for handling flammable liquids and terminal alkynes. Researchers should

always consult a complete Safety Data Sheet (SDS) from their supplier before use and perform

a thorough risk assessment for their specific experimental conditions.

Chemical and Physical Properties
Quantitative data for 5-Methoxypent-1-yne is sparse in publicly available literature. The

following table summarizes available computed data, primarily from the PubChem database. It

is crucial to note that computed values may differ from experimental values.
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Property Value Source

Molecular Formula C₆H₁₀O PubChem[1]

Molecular Weight 98.14 g/mol PubChem[1]

IUPAC Name 5-methoxypent-1-yne PubChem[1]

CAS Number 14604-44-5 PubChem[1]

Boiling Point No data available

Flash Point No data available

Density No data available

Hazard Identification and Classification
5-Methoxypent-1-yne is classified as a hazardous substance. The Globally Harmonized

System (GHS) classifications are summarized below.

Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapor[1]

Skin corrosion/irritation 2 H315: Causes skin irritation[1]

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation[1]

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

3
H335: May cause respiratory

irritation[1]

Signal Word: Warning

Hazard Pictograms:

Flame (for flammability)
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Exclamation mark (for skin/eye/respiratory irritation)

Toxicological Information
Specific toxicological data such as LD50 or LC50 values for 5-Methoxypent-1-yne are not

readily available. The primary health hazards are related to its irritant properties and potential

for respiratory tract irritation.

Exposure Route Potential Health Effects

Inhalation May cause respiratory irritation.[1]

Skin Contact Causes skin irritation.[1]

Eye Contact Causes serious eye irritation.[1]

Ingestion
May be harmful if swallowed (general precaution

for chemicals of this class).

Experimental Protocols and Handling Precautions
Given the flammability and irritant nature of 5-Methoxypent-1-yne, stringent safety protocols

must be followed. The following are general guidelines for handling this and similar chemicals.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure.
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PPE Item Specification

Eye Protection
Chemical splash goggles that comply with ANSI

Z87.1 standards.

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene). Glove material should be selected

based on the specific solvent used and

breakthrough time.

Skin and Body Protection

A flame-resistant lab coat is recommended.[2] At

a minimum, a 100% cotton lab coat should be

worn.[2] Closed-toe shoes and clothing that

covers the legs are mandatory.[2]

Respiratory Protection

All handling of 5-Methoxypent-1-yne should be

conducted in a certified chemical fume hood to

avoid inhalation of vapors.[2]

Safe Handling and Storage
The following workflow outlines the critical steps for safely handling 5-Methoxypent-1-yne in a

laboratory setting.
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Preparation

Handling Post-Handling

Emergency Response

Conduct Risk Assessment

Don Appropriate PPE
Proceed if safe

Locate Spill Kit

Be Prepared

Know Fire Extinguisher Location

Be Prepared

Have Emergency Contacts Ready

Be Prepared

Work in Chemical Fume Hood

Be Prepared

Be Prepared

Be Prepared

Ground Equipment (for transfers)If transferring >4L

Avoid Ignition Sources

Store in Flammable Cabinet

Be Prepared

Be Prepared

Be Prepared

Dispose of Waste Properly

Be Prepared

Be Prepared

Be Prepared

Doff and Clean PPEBe Prepared

Be Prepared

Be Prepared

Click to download full resolution via product page

Caption: Workflow for the safe handling of 5-Methoxypent-1-yne.
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Specific Handling Procedures:

Ventilation: Always handle 5-Methoxypent-1-yne in a well-ventilated area, preferably a

certified chemical fume hood, to prevent the accumulation of flammable vapors.[2][3]

Ignition Sources: Keep the chemical away from open flames, hot surfaces, sparks, and other

sources of ignition.[2] Be aware that electrical equipment can be an ignition source.[2]

Heating: Do not heat flammable liquids with an open flame.[2][4] Use heating mantles, steam

baths, or oil baths with appropriate temperature controls.

Transferring: When transferring from large containers (>4 L), ensure proper bonding and

grounding to prevent static discharge, which can ignite flammable vapors.[2][4]

Terminal Alkyne Reactivity: Terminal alkynes can form explosive metal acetylides. Avoid

contact with certain metals, such as copper, silver, and mercury. While the risk is lower for

simple alkynes compared to acetylene, it is a critical consideration in process development

and scale-up.

Storage: Store 5-Methoxypent-1-yne in a tightly closed container in a cool, dry, and well-

ventilated area designated for flammable liquids.[2] Flammable storage cabinets are

required.[2] The container should be clearly labeled with the chemical name and all relevant

hazard warnings.

First Aid Measures
In the event of exposure, immediate action is critical.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Get immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Fire-Fighting and Spill Response
Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam. Do

not use a solid stream of water, as it may scatter and spread the fire.

Fire-Fighting Procedures: Wear self-contained breathing apparatus (SCBA) and full

protective gear. Vapors are heavier than air and may travel to a source of ignition and flash

back.

Spill Response: For small spills, absorb with an inert, non-combustible material (e.g., sand,

vermiculite) and place in a sealed container for disposal. For large spills, evacuate the area

and contact emergency services. Ensure adequate ventilation and eliminate all ignition

sources.

Disposal Considerations
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Dispose of 5-Methoxypent-1-yne and any contaminated materials in accordance with all

applicable federal, state, and local regulations. Waste materials are considered hazardous. Do

not dispose of them down the drain.

This technical guide is intended to provide essential safety and handling information for 5-
Methoxypent-1-yne. It is not a substitute for a formal safety training program or a

comprehensive risk assessment. Always prioritize safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b2586468?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2586468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

